Cas no 1356906-17-6 (2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol)

2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol structure
1356906-17-6 structure
Product Name:2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol
CAS No:1356906-17-6
MF:C25H35Cl2N3O4S
MW:544.534103631973
MDL:MFCD28125547
CID:3163432
Update Time:2025-04-21

2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)ethoxy]ethoxy]ethoxy]ethanol;dihydrochloride
    • AYC39215
    • 2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol dihydroc
    • 2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol
    • MDL: MFCD28125547
    • Inchi: 1S/C25H33N3O4S.2ClH/c29-14-16-31-18-20-32-19-17-30-15-13-27-9-11-28(12-10-27)25-21-5-1-3-7-23(21)33-24-8-4-2-6-22(24)26-25;;/h1-8,29H,9-20H2;2*1H
    • InChI Key: RCCYSOYYXOWCJC-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCN(CCOCCOCCOCCO)CC1

Computed Properties

  • Exact Mass: 543.1725332 g/mol
  • Monoisotopic Mass: 543.1725332 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 588
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.1
  • Molecular Weight: 544.5

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.037 g/l) (25 º C),

2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol Pricemore >>

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